Cas no 941912-24-9 (2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile
• CAS No: 941912-24-9
• MF: C₂₂H₁₈N₄O₄
• MW: 402.402724742889
• CID: 5429440
• PubChem ID: 16014996
• Update Time: 2025-10-31

2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)-5-((pyridin-3-ylmethyl)amino)oxazole-4-carbonitrile
• 941912-24-9
• AKOS001889846
• D301-0201
• F3309-0741
• NCGC00118122-01
• 2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-5-{[(pyridin-3-yl)methyl]amino}-1,3-oxazole-4-carbonitrile
• HMS1851N22
• 2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-5-(pyridin-3-ylmethylamino)-1,3-oxazole-4-carbonitrile
• CHEMBL1573624
• 2-[5-[(4-Methoxyphenoxy)methyl]-2-furanyl]-5-[(3-pyridinylmethyl)amino]-4-oxazolecarbonitrile
• 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H18N4O4/c1-27-16-4-6-17(7-5-16)28-14-18-8-9-20(29-18)22-26-19(11-23)21(30-22)25-13-15-3-2-10-24-12-15/h2-10,12,25H,13-14H2,1H3
• InChI Key： NPAMMVFGMVCLGF-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CN=C2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 402.13280507g/mol
• Monoisotopic Mass: 402.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 654.2±65.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile

Introduction to 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile (CAS No. 941912-24-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile, identified by its CAS number CAS No. 941912-24-9, has emerged as a compound of significant interest in the field of medicinal chemistry. This heterocyclic compound, characterized by its intricate structural framework, combines elements of furan, pyridine, and oxazole moieties, which are well-documented for their pharmacological properties.

The structural composition of 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile lends itself to a diverse range of biological activities. The presence of the 4-methoxyphenoxy group introduces a hydroxylated aromatic ring, which is known to enhance binding affinity to biological targets. Similarly, the pyridin-3-ylmethylamino moiety contributes to the compound's ability to interact with amino acid residues in proteins, suggesting potential applications in modulating enzyme activity and signal transduction pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The oxazole ring, a key structural feature of our compound, has been extensively studied for its role in antimicrobial and anti-inflammatory applications. Studies have demonstrated that oxazole derivatives can exhibit potent activity against various pathogens by disrupting essential cellular processes. This makes 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile a promising candidate for further investigation in the development of new antimicrobial agents.

The integration of multiple pharmacophoric units within a single molecular framework often leads to enhanced pharmacological effects. In the case of CAS No. 941912-24-9, the combination of the furan ring, which is known for its anti-inflammatory and analgesic properties, with the pyridine and oxazole moieties, creates a complex structure with multifaceted biological activities. This complexity allows the compound to engage with multiple targets simultaneously, potentially leading to synergistic effects that could improve therapeutic outcomes.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in understanding how 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile interacts with various biological targets. These studies have revealed potential binding sites on enzymes and receptors that are relevant to diseases such as cancer and neurodegenerative disorders. This information has guided the design of more refined derivatives aimed at improving selectivity and efficacy.

The pharmaceutical industry is continually seeking innovative approaches to address unmet medical needs. The development of new drug candidates often involves modifying existing molecular structures to optimize their pharmacokinetic and pharmacodynamic properties. The compound CAS No. 941912-24-9 represents an example of how structural modifications can lead to significant improvements in drug design. By incorporating functional groups that enhance solubility and metabolic stability, researchers can increase the likelihood of successful clinical translation.

In conclusion, 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile is a compound with immense potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives, it is likely that it will play an increasingly important role in addressing some of the most pressing challenges in medicine today.